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Compound of Interest

Compound Name: Phimm

Cat. No.: B11966548

An In-Depth Technical Guide on N-Phenyl-2-pyridylmethanimine

Disclaimer: The term "Phimm" is not a standard chemical identifier. This guide assumes the
user is referring to N-Phenyl-2-pyridylmethanimine, a Schiff base derived from the
condensation of 2-aminopyridine and benzaldehyde. Due to the limited availability of specific
experimental data for this exact compound, this guide supplements the available information
with data on closely related aromatic Schiff bases containing phenyl and pyridyl moieties to
provide a comprehensive overview of its likely characteristics and potential applications.

Chemical Structure and Properties

N-Phenyl-2-pyridylmethanimine is an aromatic Schiff base, characterized by an imine (-C=N-)
group connecting a phenyl and a pyridyl ring system. This structure imparts a range of
physicochemical properties that are of interest in coordination chemistry and drug design.

Table 1: Chemical and Physical Properties of N-Phenyl-2-pyridylmethanimine and Related
Aromatic Schiff Bases
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Property Value Notes
N-phenyl-1-(pyridin-2-

IUPAC Name phenyk1-(py -
yl)methanimine
2-(Phenyliminomethyl)pyridine;

Synonyms -

2-Picolylidene aniline

Molecular Formula C12H10N2 -
Molecular Weight 182.22 g/mol -
Typically yellow crystalline General property of aromatic
Appearance . _
solids Schiff bases.
) ) Aromatic Schiff bases
_ _ Data not available for this _ _
Melting Point - generally have defined melting
specific compound. _
points.
N ) Data not available for this
Boiling Point N -
specific compound.
Soluble in common organic
B solvents like ethanal, _ .
Solubility Slightly soluble in water.

methanol, DMSO, DMF, and

acetone.[1]

Thermal Stability

Generally good thermal

stability.

Decomposition temperatures
for related compounds are
often above 200°C.[2]

Synthesis and Experimental Protocols

The primary method for synthesizing N-Phenyl-2-pyridylmethanimine is through the

condensation reaction of a primary amine (aniline) and an aldehyde (2-

pyridinecarboxaldehyde). This is a general and widely used method for Schiff base formation.

Synthesis of N-Phenyl-2-pyridylmethanimine

Principle: The synthesis involves a nucleophilic addition of the primary amine to the carbonyl

group of the aldehyde, followed by the elimination of a water molecule to form the imine. The
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reaction is often catalyzed by a small amount of acid or base and may require heating.

Experimental Protocol:

Reactant Preparation: Dissolve equimolar amounts of 2-pyridinecarboxaldehyde and aniline
in a suitable solvent, such as ethanol or methanol, in a round-bottom flask.

Reaction Conditions: Add a catalytic amount of a weak acid (e.g., a few drops of glacial
acetic acid) to the mixture. The reaction mixture is then typically refluxed for a period of 2-4
hours.

Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Isolation of Product: After the reaction is complete, the mixture is cooled to room
temperature. The resulting precipitate, the Schiff base, is then collected by filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol, to obtain the pure N-Phenyl-2-pyridylmethanimine.

Characterization: The structure of the synthesized compound can be confirmed using
spectroscopic methods such as FT-IR, *H NMR, and 3C NMR. The presence of the
characteristic imine (C=N) stretch in the IR spectrum (typically around 1640 cm~1) is a key
indicator of successful synthesis.[1]
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Reactant Preparation
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Reaction Product Isolation and Purification Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11966548?utm_src=pdf-custom-synthesis
https://www.scirp.org/journal/paperinformation?paperid=106892
https://www.scirp.org/journal/paperinformation?paperid=106892
https://www.scirp.org/journal/paperinformation?paperid=106892
https://www.researchgate.net/figure/Physical-properties-and-Elemental-Microanalysis-of-the-Schiff-Bases_tbl1_341043790
https://www.benchchem.com/product/b11966548#phimm-chemical-structure-and-properties
https://www.benchchem.com/product/b11966548#phimm-chemical-structure-and-properties
https://www.benchchem.com/product/b11966548#phimm-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11966548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

